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Compound of Interest

Compound Name: 3-(Pyrazin-2-yloxy)benzaldehyde

CAS No.: 887344-44-7

Cat. No.: B1364830 Get Quote

This guide provides a comprehensive technical overview of 3-(Pyrazin-2-yloxy)benzaldehyde,

a key building block in medicinal chemistry and materials science. We will delve into its

chemical properties, synthesis, characterization, and safety considerations, offering insights for

researchers and professionals in drug development and related fields.

Introduction: The Significance of the Pyrazinyloxy
Moiety
3-(Pyrazin-2-yloxy)benzaldehyde belongs to a class of aromatic compounds that incorporate

a pyrazine ring linked to a benzaldehyde moiety through an ether bond. The pyrazine

heterocycle is a prevalent scaffold in numerous biologically active compounds, valued for its

ability to act as a hydrogen bond acceptor and engage in various intermolecular interactions.[1]

The presence of the aldehyde functional group provides a reactive handle for a wide array of

chemical transformations, making this molecule a versatile intermediate in the synthesis of

more complex structures.

The unique electronic properties conferred by the pyrazine ring can influence the reactivity and

biological activity of the entire molecule, making pyrazinyloxy derivatives attractive targets for

drug discovery programs.[2] These compounds are explored for their potential in developing

novel therapeutics, particularly in areas where modulation of specific biological pathways is

desired.[3]
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Physicochemical Properties and Identification
A clear identification of a chemical compound is paramount for scientific rigor. The key

identifiers and properties for 3-(Pyrazin-2-yloxy)benzaldehyde are summarized in the table

below.

Property Value Source

CAS Number 887344-44-7

Molecular Formula C₁₁H₈N₂O₂

Molecular Weight 200.19 g/mol

Appearance Light brown solid

Synthesis of 3-(Pyrazin-2-yloxy)benzaldehyde: A
Mechanistic Approach
The synthesis of 3-(Pyrazin-2-yloxy)benzaldehyde is typically achieved through a nucleophilic

aromatic substitution (SNAr) reaction. This mechanistic pathway is favored due to the electron-

deficient nature of the pyrazine ring, which facilitates the attack of a nucleophile.

The most logical synthetic strategy involves the reaction of a halopyrazine, such as 2-

chloropyrazine, with 3-hydroxybenzaldehyde in the presence of a suitable base. The base

serves to deprotonate the hydroxyl group of 3-hydroxybenzaldehyde, forming a more

nucleophilic phenoxide ion. This phenoxide then attacks the carbon atom bearing the halogen

on the pyrazine ring, leading to the displacement of the halide and the formation of the desired

ether linkage.

3-(Pyrazin-2-yloxy)benzaldehyde
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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